Cas no 75198-16-2 (trans-2-fluorocyclohexanamine;hydrochloride)

• Product Name: trans-2-fluorocyclohexanamine;hydrochloride
• CAS No: 75198-16-2
• MF: C₆H₁₃ClFN
• MW: 153.625524282455
• MDL: MFCD27997390
• CID: 2950255
• PubChem ID: 91647639
• Update Time: 2025-10-30

trans-2-fluorocyclohexanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 反式-2-氟环己胺盐酸盐
• trans-2-Fluorocyclohexanamine HCl
• trans-2-Fluorocyclohexanamine hydrochloride
• (1R,2R)-2-FLUOROCYCLOHEXAN-1-AMINE HYDROCHLORIDE
• (1R,2R)-2-FLUOROCYCLOHEXAN-1-AMINE HCL
• rel-(1R,2R)-2-Fluorocyclohexanamine hydrochloride
• trans-2-fluorocyclohexanamine;hydrochloride
• (1R,2R)-2-fluorocyclohexan-1-amine;hydrochloride
• MFCD27997390
• 1202158-30-2
• CS-0058722
• 75198-16-2
• AKOS026741941
• trans-2-Fluorocyclohexan-1-amine HCl
• BS-43006
• 1820580-16-2
• EN300-192570
• P18297
• EN300-249821
• rac-(1R,2R)-2-fluorocyclohexan-1-amine hydrochloride
• (1R,2R)-2-Fluorocyclohexanamine hydrochloride
• MFCD20503068

• MDL： MFCD27997390
• Inchi： 1S/C6H12FN.ClH/c7-5-3-1-2-4-6(5)8;/h5-6H,1-4,8H2;1H/t5-,6-;/m1./s1
• InChI Key： IOXBYKGOFZSEIL-KGZKBUQUSA-N
• SMILES： Cl.F[C@@H]1CCCC[C@H]1N

Computed Properties

• Exact Mass: 153.0720553 g/mol
• Monoisotopic Mass: 153.0720553 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 153.62
• Topological Polar Surface Area: 26

trans-2-fluorocyclohexanamine;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on trans-2-fluorocyclohexanamine;hydrochloride

Trans-2-Fluorocyclohexanamine Hydrochloride (CAS No. 75198-16-2): A Comprehensive Overview

Trans-2-fluorocyclohexanamine hydrochloride (CAS No. 75198-16-2) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceuticals, and organic synthesis. This compound is a chiral amine that has garnered considerable attention due to its unique chemical properties and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research advancements related to trans-2-fluorocyclohexanamine hydrochloride.

Chemical Structure and Properties

Trans-2-fluorocyclohexanamine hydrochloride is a white crystalline solid with a molecular formula of C₆H₁₁F·HCl. The compound features a cyclohexane ring with a fluorine atom and an amine group in the trans configuration. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, making it an attractive building block for various chemical syntheses. The hydrochloride salt form enhances its solubility in water and other polar solvents, which is beneficial for both laboratory and industrial applications.

Synthesis Methods

The synthesis of trans-2-fluorocyclohexanamine hydrochloride can be achieved through several routes, each with its own advantages and limitations. One common method involves the reductive amination of 2-fluorocyclohexanone followed by treatment with hydrogen chloride gas to form the hydrochloride salt. Another approach involves the fluorination of cyclohexylamine using selective fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI). These methods have been optimized to achieve high yields and enantiomeric purity, which are crucial for pharmaceutical applications.

Pharmacological Properties

Trans-2-fluorocyclohexanamine hydrochloride has been studied for its potential pharmacological effects, particularly in the context of central nervous system (CNS) disorders. Research has shown that this compound can modulate various neurotransmitter systems, including serotonin, dopamine, and norepinephrine. Its ability to cross the blood-brain barrier makes it a promising candidate for the development of new drugs targeting neurological conditions such as depression, anxiety, and neurodegenerative diseases.

Recent Research Advancements

In recent years, significant progress has been made in understanding the biological activities of trans-2-fluorocyclohexanamine hydrochloride. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Another study in the European Journal of Pharmacology demonstrated that trans-2-fluorocyclohexanamine hydrochloride can enhance cognitive function in animal models of Alzheimer's disease by improving synaptic plasticity and reducing amyloid-beta levels.

Applications in Drug Discovery

The unique chemical properties of trans-2-fluorocyclohexanamine hydrochloride make it an invaluable tool in drug discovery and development. Its ability to serve as a chiral building block allows chemists to synthesize complex molecules with high enantiomeric purity. This is particularly important in the pharmaceutical industry, where enantiomeric purity can significantly impact drug efficacy and safety. Additionally, the compound's versatility in forming various functional groups makes it suitable for use in combinatorial chemistry approaches.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While trans-2-fluorocyclohexanamine hydrochloride is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it is advisable to handle the compound in a well-ventilated area or fume hood to minimize exposure risks.

Conclusion

Trans-2-fluorocyclohexanamine hydrochloride (CAS No. 75198-16-2) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceuticals. Its unique chemical structure and pharmacological properties make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in the scientific community.